Cas no 156857-59-9 (b-D-Glucopyranoside, (3b,5b,22a,25S)-22-methoxyfurostan-3,26-diyl bis- (9CI))

• Product Name: b-D-Glucopyranoside, (3b,5b,22a,25S)-22-methoxyfurostan-3,26-diyl bis- (9CI)
• CAS No: 156857-59-9
• MF: C₄₀H₆₈O₁₄
• MW: 772.959534645081
• CID: 160697
• PubChem ID: 190854
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,5b,22a,25S)-22-methoxyfurostan-3,26-diyl bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,5b,22a,25S)-22-methoxyfurostan-3,26-diyl bis- (9CI)
• (-)-Filicinoside A
• (3beta,5beta)-26-(beta-D-glucopyranosyloxy)-22-methoxyfurostan-3-yl beta-D-glucopyranoside
• 3-O-beta-D-Glucopyranosyl-26-O-beta-D-glucopyranosyl-22-alpha-methoxy-5beta-furostan-3beta,26-diol
• beta-D-Glucopyranoside, (3beta,5beta,22alpha,25S)-22-methoxyfurostan-3,26-diyl bis-
• Filicinoside A
• 26-(Hexopyranosyloxy)-22-methoxyfurostan-3-yl hexopyranoside
• 156857-59-9
• DTXSID00935545
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-6-methoxy-7,9,13-trimethyl-16-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]oxane-3,4,5-triol

• Inchi： 1S/C40H68O14/c1-19(18-50-36-34(47)32(45)30(43)27(16-41)52-36)8-13-40(49-5)20(2)29-26(54-40)15-25-23-7-6-21-14-22(9-11-38(21,3)24(23)10-12-39(25,29)4)51-37-35(48)33(46)31(44)28(17-42)53-37/h19-37,41-48H,6-18H2,1-5H3/t19?,20-,21+,22-,23+,24-,25-,26-,27+,28+,29-,30+,31+,32-,33-,34+,35+,36+,37+,38-,39-,40?/m0/s1
• InChI Key： JOLRNAYMVQBIMR-PLYJIFKSSA-N
• SMILES： O1C(CCC(C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

• Exact Mass: 772.461
• Monoisotopic Mass: 772.461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 869.8°Cat760mmHg
• Flash Point: 479.8°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones